Cas no 2361646-15-1 (N-2-(2-carbamoylethyl)phenylprop-2-enamide)

• Product Name: N-2-(2-carbamoylethyl)phenylprop-2-enamide
• CAS No: 2361646-15-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5379751
• PubChem ID: 139015327
• Update Time: 2025-06-08

N-2-(2-carbamoylethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Oxo-2-propen-1-yl)amino]benzenepropanamide
• N-2-(2-carbamoylethyl)phenylprop-2-enamide

• Inchi： 1S/C12H14N2O2/c1-2-12(16)14-10-6-4-3-5-9(10)7-8-11(13)15/h2-6H,1,7-8H2,(H2,13,15)(H,14,16)
• InChI Key： MRRZWHYJFSNHCL-UHFFFAOYSA-N
• SMILES： C1(CCC(N)=O)=CC=CC=C1NC(=O)C=C

Experimental Properties

• Density: 1.184±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.0±50.0 °C(Predicted)
• pka: 13.59±0.70(Predicted)

Additional information on N-2-(2-carbamoylethyl)phenylprop-2-enamide

Comprehensive Overview of N-2-(2-carbamoylethyl)phenylprop-2-enamide (CAS No. 2361646-15-1)

N-2-(2-carbamoylethyl)phenylprop-2-enamide, identified by its CAS number 2361646-15-1, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a phenylprop-2-enamide backbone with a carbamoylethyl side chain, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules and polymer precursors.

The compound's molecular structure offers versatility in synthetic chemistry, enabling modifications for targeted applications. Recent studies highlight its role in developing small-molecule inhibitors and peptide mimetics, addressing current demands in precision medicine and therapeutic innovation. With the growing focus on personalized healthcare, N-2-(2-carbamoylethyl)phenylprop-2-enamide presents opportunities for designing novel drug candidates with improved selectivity and reduced side effects.

From a synthesis perspective, this compound demonstrates stability under various conditions, making it suitable for multi-step reactions. Its carbamoyl group enhances hydrogen-bonding capabilities, a feature increasingly valuable in supramolecular chemistry and crystal engineering. Laboratories exploring molecular self-assembly or functional materials frequently inquire about its physicochemical properties and solubility profiles—key factors in formulation development.

In the context of green chemistry trends, researchers are investigating eco-friendly synthesis routes for CAS 2361646-15-1. The compound's potential as an intermediate for biodegradable polymers aligns with global sustainability initiatives. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity, meeting stringent requirements for pharmaceutical-grade applications.

The scientific community continues to explore structure-activity relationships involving this molecule, particularly in enzyme modulation studies. Its amide linkage and aromatic system contribute to interesting pharmacophore characteristics, relevant to current drug design paradigms. As computational chemistry advances, in silico modeling of N-2-(2-carbamoylethyl)phenylprop-2-enamide derivatives provides valuable insights for virtual screening campaigns.

Quality control protocols for 2361646-15-1 emphasize chromatographic purity assessment and residual solvent analysis, reflecting industry standards for research chemicals. Storage recommendations typically suggest anhydrous conditions to maintain stability, a common query among purchasing specialists. The compound's spectral data (IR, UV-Vis) are well-documented, facilitating identification in analytical laboratories.

Emerging applications include its use as a fluorescent probe scaffold and in bioconjugation strategies, responding to the demand for diagnostic tools in molecular imaging. Its reactivity profile allows selective modifications, making it valuable for click chemistry approaches popular in biomarker development. These cutting-edge applications position CAS 2361646-15-1 as a compound with significant translational research potential.

Safety assessments indicate standard handling precautions for laboratory chemicals, with particular attention to personal protective equipment during weighing procedures. The compound's material safety data sheet provides comprehensive guidance for risk assessment, addressing common concerns about chemical handling in research environments.

Market availability of N-2-(2-carbamoylethyl)phenylprop-2-enamide meets the needs of both academic institutions and industrial R&D departments. Suppliers typically offer custom synthesis scales ranging from milligram quantities for screening purposes to kilogram batches for process development, accommodating various research budgets and timelines.

Future research directions may explore its incorporation into smart materials or as a component in drug delivery systems. The compound's balanced lipophilicity parameters suggest potential for blood-brain barrier penetration studies, an area of intense investigation in neurological disorder research. These prospective applications ensure continued scientific interest in 2361646-15-1 and its derivatives.